molecular formula C14H17F4NO B8593557 3-Fluoro-N,N-diisopropyl-5-trifluoromethyl-benzamide CAS No. 905273-67-8

3-Fluoro-N,N-diisopropyl-5-trifluoromethyl-benzamide

Cat. No.: B8593557
CAS No.: 905273-67-8
M. Wt: 291.28 g/mol
InChI Key: CCIOHEWYVXOIIQ-UHFFFAOYSA-N
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Description

3-Fluoro-N,N-diisopropyl-5-trifluoromethyl-benzamide is a useful research compound. Its molecular formula is C14H17F4NO and its molecular weight is 291.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

905273-67-8

Molecular Formula

C14H17F4NO

Molecular Weight

291.28 g/mol

IUPAC Name

3-fluoro-N,N-di(propan-2-yl)-5-(trifluoromethyl)benzamide

InChI

InChI=1S/C14H17F4NO/c1-8(2)19(9(3)4)13(20)10-5-11(14(16,17)18)7-12(15)6-10/h5-9H,1-4H3

InChI Key

CCIOHEWYVXOIIQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(C(C)C)C(=O)C1=CC(=CC(=C1)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 15.9 mmol 3-Fluoro-5-(Trifluoromethyl) benzoic acid in 20 ml toluene containing 2 drops of DMF was added 79.7 mmol thionylchloride at 0° C. The mixture was heated at 85° C. for 5 hours. The solvent was carefully removed in vacuo. The colorless liquid was dissolved in 25 ml dichloromethane and cooled to 0° C. 63.8 mmol diisopropylamine was added dropwise. The mixture was allowed to warm to RT. After 1 hour the solvent was removed in vacuo. The residue was taken in ethyl acetate and washed twice with water. The washings were extracted once with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and concentrated in vacuo. The residue was purified by chromatography (SiO2, heptane/ethyl acetate) to yield the title compound as a light yellow solid (85% yield). MS (m/e): 291.9 (M+, 100%)
Quantity
15.9 mmol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
79.7 mmol
Type
reactant
Reaction Step Two
Quantity
63.8 mmol
Type
reactant
Reaction Step Three
Yield
85%

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